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Compound of Interest

Compound Name: cis-J-113863

Cat. No.: B1234327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-J-113863 is a potent and selective antagonist of the C-C chemokine receptor 1 (CCR1),

with IC50 values of 0.9 nM and 5.8 nM for human and mouse CCR1 receptors, respectively.[1]

[2][3][4] It also shows high affinity for the human CCR3 receptor (IC50 of 0.58 nM) but is a

weak antagonist for the mouse CCR3 receptor (IC50 of 460 nM).[2][5] cis-J-113863 displays

low binding affinity for CCR2 and CCR5 and is inactive against CCR4, as well as LTB4 and

TNF-α receptors.[2][5] Due to its anti-inflammatory properties, it is a valuable tool in studying

the role of CCR1 in various physiological and pathological processes.[2][5] Proper preparation

of stock solutions is critical for obtaining accurate and reproducible experimental results. These

application notes provide detailed protocols and data for the preparation of cis-J-113863 stock

solutions.
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Property Value

Molecular Formula C₃₀H₃₇Cl₂IN₂O₂

Molecular Weight 655.44 g/mol [3]

Appearance White to beige powder

Purity ≥97% (HPLC)

Solubility Data
Solvent Concentration Remarks

DMSO ≥ 6.56 mg/mL (10.01 mM)[5]
Sonication is recommended to

aid dissolution.[5]

DMSO 2 mg/mL Results in a clear solution.

DMSO up to 100 mM Soluble.[3]

Ethanol up to 50 mM Soluble.[3]

Recommended Storage Conditions
Form

Storage
Temperature

Duration Notes

Solid Powder -20°C > 3 years[5]

Solid Powder 2-8°C or +4°C[3] Short-term storage.

Stock Solution (in

DMSO)
-80°C

> 1 year[5] or 6

months[2][4]

Aliquot to avoid

repeated freeze-thaw

cycles.[2][5]

Stock Solution (in

DMSO)
-20°C 1 month[2]

Sealed storage, away

from moisture.[2]

Working Solution 4°C > 1 week[5]

Prepare and use

immediately is

recommended.[5]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of cis-J-113863 in DMSO.

Materials:

cis-J-113863 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene tubes

Equipment:

Analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Preparation: Before starting, allow the vial of cis-J-113863 powder to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation.

Weighing: Carefully weigh out the desired amount of cis-J-113863 powder using an

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 6.55 mg of the compound.

Dissolution:
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Add the appropriate volume of DMSO to the vial containing the weighed powder. To

continue the example, add 1 mL of DMSO to the 6.55 mg of cis-J-113863.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[5] Visually

inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber glass vials or polypropylene tubes. This will help to avoid repeated freeze-thaw

cycles which can degrade the compound.[2][5]

Store the aliquots at -80°C for long-term storage.[2][4][5]
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Caption: Workflow for preparing cis-J-113863 stock solution.
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Signaling Pathway Inhibition by cis-J-113863
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Caption: Mechanism of cis-J-113863 as a CCR1 antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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